Cas no 2248387-51-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate
• CAS No: 2248387-51-9
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6334329
• PubChem ID: 165949071
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate
• EN300-6517363
• 2248387-51-9

• Inchi： 1S/C17H15N3O4/c1-9-6-10-8-18-19-14(10)13(7-9)17(23)24-20-15(21)11-4-2-3-5-12(11)16(20)22/h2-5,8-9,13H,6-7H2,1H3,(H,18,19)
• InChI Key： CIAJANMOPRCTCK-UHFFFAOYSA-N
• SMILES： O(C(C1C2=C(C=NN2)CC(C)C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate (CAS No: 2248387-51-9)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate, identified by its CAS number 2248387-51-9, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a fused ring system, which often exhibits intriguing biological activities. The structural framework of this molecule incorporates both isoindole and tetrahydroindazole moieties, connected through a carboxylate linkage and a dioxo group. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its potential applications in drug discovery and development.

The 1,3-dioxo moiety within the molecular structure suggests the presence of a reactive ketone group, which can participate in various chemical transformations such as condensation reactions or Michael additions. This reactivity makes the compound a valuable scaffold for synthesizing more complex derivatives with tailored biological activities. The 5-methyl substituent on the tetrahydroindazole ring introduces steric and electronic effects that can modulate the compound's interaction with biological targets. These modifications are critical in medicinal chemistry, as they can influence potency, selectivity, and pharmacokinetic profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds derived from isoindole and tetrahydroindazole scaffolds. These structures have shown promise in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The unique combination of functional groups in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate (CAS No: 2248387-51-9) positions it as a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug discovery. The presence of multiple reactive sites allows for selective functionalization, enabling chemists to design derivatives with enhanced binding affinity and reduced toxicity. For instance, modifications at the dioxo group could introduce new pharmacophores that interact with specific enzymes or receptors involved in disease pathways. Similarly, alterations at the methyl substituent could fine-tune solubility and metabolic stability.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. Researchers have demonstrated that these compounds can exhibit potent activity against various diseases by targeting key biological pathways. For example, certain isoindole-based molecules have been shown to inhibit kinases involved in cancer progression or modulate inflammatory responses. The structural features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-4,5,6,7-tetrahydro-1H-indazole-7-carboxylate (CAS No: 2248387-51-9) align well with these findings, suggesting that it may also possess similar therapeutic properties.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the heterocyclic core followed by functional group interconversions to introduce the desired substituents. Advanced synthetic techniques such as transition metal catalysis may be employed to enhance reaction efficiency and selectivity. Given its complexity, the synthesis of this molecule presents both challenges and opportunities for innovation in synthetic chemistry.

In addition to its synthetic significance, 1,3-dioxo -2,3 -dihydro -1H -isoindol -2 - yl 5 -methyl -4,5,6,7 -tetrahydro -1H -indazole -7 -carboxylate (CAS No: 2248387 -51 -9) has potential applications in material science and industrial chemistry. Its unique molecular structure could inspire novel materials with specialized properties such as luminescence or catalytic activity. Furthermore, it may serve as an intermediate in the production of specialty chemicals used in agrochemicals or cosmetics.

The future prospects for this compound are promising, given its versatile structural features and potential biological activities. Ongoing research efforts are focused on exploring its pharmacological profile through preclinical studies and high-throughput screening assays. These investigations aim to identify novel therapeutic applications and optimize its chemical properties for clinical development. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in translating this promising lead into tangible medical benefits.

In conclusion, 1,3-dioxo -2,3 -dihydro -1H -isoindol -2 - yl 5 -methyl -4,5,6,7 -tetrahydro -1H -indazole -7-carboxylate (CAS No: 2248387 -51 -9) represents an exciting advancement in pharmaceutical chemistry. Its unique molecular architecture offers numerous opportunities for further exploration both academically and industrially. As research continues to uncover new applications for this compound, it is poised to make significant contributions to drug discovery medicine development over the coming years.